ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(2-chlorophenyl)methyl]-1-(pyridine-4-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C21H23ClN2O3/c1-2-27-20(26)21(15-17-5-3-4-6-18(17)22)9-13-24(14-10-21)19(25)16-7-11-23-12-8-16/h3-8,11-12H,2,9-10,13-15H2,1H3
• InChI Key: CEKDQXJOHONVIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=CC=NC=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C21H23ClN2O3
• Molecular Weight: 386.9 g/mol

Description

Ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate, also known as Etazolate, is a chemical compound that belongs to the class of pyridinecarboxylic acids. It is widely used in scientific research for its potential therapeutic effects on the central nervous system.

Mechanism of Action

Ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate exerts its effects through a variety of mechanisms, including the inhibition of phosphodiesterase (PDE) enzymes, which are involved in the breakdown of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDE, ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate increases the levels of cAMP and cGMP, which in turn activate signaling pathways involved in synaptic plasticity and neuronal survival.
Biochemical and Physiological Effects:
ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the enhancement of neuronal survival, and the reduction of oxidative stress. It has also been shown to improve mitochondrial function and increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate in lab experiments is its well-characterized mechanism of action and its ability to target specific signaling pathways involved in neuronal function and survival. However, one limitation of using ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate, including the development of more efficient synthesis methods, the investigation of its potential use in the treatment of neurodegenerative diseases, and the exploration of its effects on other signaling pathways involved in neuronal function and survival. Additionally, further studies are needed to determine the optimal dosage and administration protocols for ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate in different experimental settings.

Synthesis Methods

Ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate can be synthesized through a multistep process involving the reaction of 2-chlorobenzyl chloride with isonicotinic acid, followed by esterification with ethyl alcohol, and finally, the reaction with piperidine. The resulting product is a white solid with a melting point of 82-84°C.

Scientific Research Applications

Ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate has been extensively studied for its potential therapeutic effects on the central nervous system. It has been shown to have neuroprotective properties, as well as the ability to enhance cognitive function and improve memory retention. ethyl 4-(2-chlorobenzyl)-1-isonicotinoyl-4-piperidinecarboxylate has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.